Cas no 106473-45-4 ((1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride)

• Product Name: (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride
• CAS No: 106473-45-4
• MF: C₁₄H₁₅Cl₂N₃
• MW: 296.195000886917
• MDL: MFCD31557151
• CID: 5186065
• PubChem ID: 13661659
• Update Time: 2026-03-05

(1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Benzo[d]imidazol-2-yl)(phenyl)methanamine dihydrochloride
• 1-(1H-Benzimidazol-2-yl)-1-phenylmethanamine dihydrochloride
• Z2787487990
• (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride
• 1-(1H-1,3-benzodiazol-2-yl)-1-phenylmethanamine dihydrochloride
• 1H-Benzimidazol-2-yl(phenyl)methanamine
• dihydrochloride
• MFCD31557151
• G55172
• 106473-45-4
• EN300-22911740
• AKOS037505281
• 1H-benzimidazol-2-yl(phenyl)methanamine;dihydrochloride

• MDL： MFCD31557151
• Inchi： 1S/C14H13N3.2ClH/c15-13(10-6-2-1-3-7-10)14-16-11-8-4-5-9-12(11)17-14;;/h1-9,13H,15H2,(H,16,17);2*1H
• InChI Key： JZMHXCJWCWJXNG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2C=CC=CC=2N=C1C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 295.0643029g/mol
• Monoisotopic Mass: 295.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Additional information on (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride

Comprehensive Overview of (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride (CAS No. 106473-45-4)

The compound (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride (CAS No. 106473-45-4) is a chemically significant derivative of benzimidazole, a heterocyclic aromatic organic compound. This substance has garnered attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The benzodiazol core, combined with a phenylmethanamine group, forms a versatile scaffold that is often explored for its bioactive potential. Researchers are particularly interested in its role as a building block for more complex molecules in drug discovery and development.

In recent years, the demand for benzimidazole derivatives has surged, driven by their relevance in medicinal chemistry. The dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Users searching for "CAS 106473-45-4 uses" or "benzodiazol-2-yl methanamine synthesis" will find this compound frequently referenced in studies focusing on enzyme inhibition, receptor binding, and other biochemical interactions. Its molecular structure allows for modifications that can lead to novel therapeutic agents.

One of the trending topics in scientific communities is the exploration of small-molecule inhibitors for various diseases. The (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine framework is being investigated for its potential in this area. Questions like "How does benzodiazol-2-yl methanamine interact with biological targets?" or "What are the latest research findings on CAS 106473-45-4?" are commonly encountered in academic and industrial forums. This highlights the compound's growing importance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride involves multi-step reactions that are optimized for yield and purity. The dihydrochloride form is particularly valued for its ease of handling and storage. Researchers often look for "efficient synthesis routes for benzodiazol derivatives" or "CAS 106473-45-4 suppliers" to streamline their workflows. The compound's compatibility with various solvents and reagents further adds to its utility in diverse experimental setups.

Another area of interest is the compound's potential role in material science. While its primary applications are in life sciences, the benzodiazol moiety's electronic properties make it a candidate for organic semiconductors and other advanced materials. Searches such as "benzodiazol-2-yl methanamine in material applications" reflect this emerging trend. The dual functionality of the amine and aromatic groups opens up possibilities for innovative uses beyond traditional pharmaceuticals.

Quality control and analytical characterization are critical for (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure the compound meets the required standards. Queries like "CAS 106473-45-4 purity analysis" or "benzodiazol derivative spectral data" are common among professionals seeking to validate their samples. The availability of high-quality reference materials is essential for reproducible research outcomes.

In conclusion, (1H-1,3-benzodiazol-2-yl)(phenyl)methanamine dihydrochloride (CAS No. 106473-45-4) is a compound of significant scientific and industrial relevance. Its applications span from drug discovery to material science, driven by its adaptable chemical structure. As research progresses, this molecule is likely to remain a focal point for innovation, answering key questions in both academic and applied settings.